CARDAMONIN
CARDAMONIN
Cardamonin belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, cardamonin is considered to be a flavonoid lipid molecule. Cardamonin is considered to be a practically insoluble (in water) and relatively neutral molecule.
Cardamonin (also known as Dihydroxymethoxychalcone), as shown by the increasing number of publications, has received growing attention from the scientific community due to the expectations toward its benefits to human health. Cardamonin's name comes from the fact that it can be found in cardamom spice.
1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenyl-2-propen-1-one is a member of chalcones.
Cardamonin (also known as Dihydroxymethoxychalcone), as shown by the increasing number of publications, has received growing attention from the scientific community due to the expectations toward its benefits to human health. Cardamonin's name comes from the fact that it can be found in cardamom spice.
1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenyl-2-propen-1-one is a member of chalcones.
Brand Name:
Vulcanchem
CAS No.:
18956-16-6
VCID:
VC0096198
InChI:
InChI=1S/C16H14O4/c1-20-15-10-12(17)9-14(19)16(15)13(18)8-7-11-5-3-2-4-6-11/h2-10,17,19H,1H3/b8-7+
SMILES:
COC1=CC(=CC(=C1C(=O)C=CC2=CC=CC=C2)O)O
Molecular Formula:
C16H14O4
Molecular Weight:
270.28 g/mol
CARDAMONIN
CAS No.: 18956-16-6
Natural Products
VCID: VC0096198
Molecular Formula: C16H14O4
Molecular Weight: 270.28 g/mol
CAS No. | 18956-16-6 |
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Product Name | CARDAMONIN |
Molecular Formula | C16H14O4 |
Molecular Weight | 270.28 g/mol |
IUPAC Name | (E)-1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenylprop-2-en-1-one |
Standard InChI | InChI=1S/C16H14O4/c1-20-15-10-12(17)9-14(19)16(15)13(18)8-7-11-5-3-2-4-6-11/h2-10,17,19H,1H3/b8-7+ |
Standard InChIKey | NYSZJNUIVUBQMM-BQYQJAHWSA-N |
Isomeric SMILES | COC1=CC(=CC(=C1C(=O)/C=C/C2=CC=CC=C2)O)O |
SMILES | COC1=CC(=CC(=C1C(=O)C=CC2=CC=CC=C2)O)O |
Canonical SMILES | COC1=CC(=CC(=C1C(=O)C=CC2=CC=CC=C2)O)O |
Description | Cardamonin belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. Thus, cardamonin is considered to be a flavonoid lipid molecule. Cardamonin is considered to be a practically insoluble (in water) and relatively neutral molecule. Cardamonin (also known as Dihydroxymethoxychalcone), as shown by the increasing number of publications, has received growing attention from the scientific community due to the expectations toward its benefits to human health. Cardamonin's name comes from the fact that it can be found in cardamom spice. 1-(2,4-dihydroxy-6-methoxyphenyl)-3-phenyl-2-propen-1-one is a member of chalcones. |
Synonyms | 2',4'-dihydroxy-6'-methoxychalcone cardamomin cardamonin |
PubChem Compound | 641785 |
Last Modified | Nov 11 2021 |
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